Cas no 173469-74-4 (1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-)

1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)- structure
173469-74-4 structure
Product Name:1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-
CAS No:173469-74-4
MF:C12H14O3
MW:206.237763881683
CID:1358207
Update Time:2024-08-17

1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-
    • Inchi: 1S/C12H14O3/c1-3-4-11(14)9-5-6-12(15)10(7-9)8(2)13/h5-7,15H,3-4H2,1-2H3
    • InChI Key: PRESUASMNQVUNA-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(O)C(C(C)=O)=C1)(=O)CCC

Computed Properties

  • Exact Mass: 206.09432

Experimental Properties

  • Density: 1.121±0.06 g/cm3(Predicted)
  • Boiling Point: 372.9±27.0 °C(Predicted)
  • PSA: 54.37
  • pka: 8.29±0.20(Predicted)
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